Cas no 2165956-54-5 (tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate
• CAS No: 2165956-54-5
• MF: C₁₀H₁₆BrNO₃
• MW: 278.142942428589
• CID: 4770865
• Update Time: 2026-02-26

tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate
• CID 145709768
• tert-butyl (R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C10H16BrNO3/c1-10(2,3)15-9(14)12-6-8(13)4-7(12)5-11/h7H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： ITYPMDMWJBXQBS-SSDOTTSWSA-N
• SMILES： BrC[C@H]1CC(CN1C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate (CAS No. 2165956-54-5)

tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate (CAS No. 2165956-54-5) is a chiral pyrrolidine derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a bromomethyl group and a tert-butyloxycarbonyl (Boc) protecting group, making it a versatile intermediate for constructing complex molecules. Its unique structure enables applications in asymmetric synthesis, peptidomimetics, and drug discovery, aligning with the growing demand for enantioselective methodologies in modern chemistry.

The compound’s CAS No. 2165956-54-5 ensures precise identification in regulatory and commercial contexts, while its systematic name highlights its stereochemistry (2R) and functional groups. Researchers often search for "Boc-protected pyrrolidine derivatives" or "chiral bromomethyl intermediates," reflecting its relevance in fragment-based drug design and catalysis. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce hazardous byproducts, addressing environmental concerns without compromising yield.

In pharmaceutical applications, tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Its 4-oxopyrrolidine core is a privileged scaffold in medicinal chemistry, frequently explored for kinase inhibitors and GPCR modulators. Queries like "pyrrolidine-based drug candidates 2024" or "Boc deprotection conditions" underscore its practical significance in R&D workflows.

From a synthetic perspective, the compound’s bromomethyl moiety allows nucleophilic substitutions, enabling C-C or C-N bond formations. This reactivity is pivotal for constructing heterocycles or introducing radiolabels in tracer studies. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity and configuration, ensuring reproducibility in downstream applications. Discussions on "chiral purity analysis" or "scaling up pyrrolidine derivatives" frequently cite this compound as a case study.

Storage and handling of tert-butyl (2R)-2-(bromomethyl)-4-oxopyrrolidine-1-carboxylate require inert conditions to preserve its stability, with suppliers often providing technical bulletins detailing optimal protocols. As the industry shifts toward sustainable solvents and flow chemistry, innovations in its production continue to emerge, reducing waste and energy consumption. These advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, CAS No. 2165956-54-5 represents a critical building block in synthetic and medicinal chemistry, bridging academic research and industrial applications. Its multifaceted utility, combined with evolving synthetic strategies, positions it as a staple in laboratories focused on cutting-edge molecular design. Future explorations may further unlock its potential in bioconjugation and catalysis, solidifying its role in next-generation therapeutics and materials.